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Compound of Interest

Compound Name: Dimethylethoxysilane

Cat. No.: B079849

An In-depth Technical Guide to Dimethylethoxysilane: Safety and Handling for Laboratory
Professionals

Introduction

Dimethylethoxysilane (CAS No: 14857-34-2), also known as ethoxydimethylsilane, is an
organosilicon compound utilized as a chemical intermediate in various research and industrial
applications.[1][2] Its high reactivity and specific physical properties, particularly its flammability
and sensitivity to moisture, necessitate a thorough understanding of its hazards and strict
adherence to safety protocols. This guide is intended for researchers, scientists, and drug
development professionals, providing comprehensive safety data, handling precautions, and
emergency procedures to ensure its safe use in a laboratory setting.

Chemical Identification and Properties

A summary of the key physical and chemical properties of dimethylethoxysilane is presented
below. This data is essential for understanding its behavior under various laboratory conditions.
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Property Value Source(s)
CAS Number 14857-34-2 [11[2][3][41[5]16]
Molecular Formula C4aH120Si [L][4][5]117]
Molecular Weight 104.22 g/mol [4151617]
Appearance Colorless Liquid [1]8]

Boiling Point 54-55 °C [4119]

Density 0.750 - 0.758 g/cm3 [41191[10]
Vapor Pressure 172.5 mmHg @ 20 °C [10]

Flash Point -5°Cto 15 °C [4][9]

Stable under normal
conditions; decomposes in

Stability ] S [1][3]
contact with moist air or water.

[1]3]

Hazard Identification and Classification

Dimethylethoxysilane is classified as a hazardous substance. It is crucial to understand these
hazards to implement appropriate safety measures.[10]
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Hazard Category

Classification

Key Points

Flammability

Highly Flammable Liquid and
Vapor (GHS Category 2)[1]

Vapors can form explosive
mixtures with air and may
travel to an ignition source and
flash back.[3][8] Keep away
from heat, sparks, open

flames, and hot surfaces.[1][3]

Eye Damage/Irritation

Causes Serious Eye Irritation
(GHS Category 2A)[1][3]

Contact can cause significant
irritation.[1][10]

Skin Corrosion/Irritation

Causes Skin Irritation (GHS
Category 2)[3]

May cause skin irritation upon
contact.[1][10]

Specific Target Organ Toxicity
(Single Exposure)

May Cause Respiratory
Irritation (GHS Category 3)[3]
[11]

Inhalation of vapors may
irritate the respiratory tract.[1]
[10]

Reactivity Hazards

Reacts with water, moisture,
and other incompatible

materials.[1][3]

Decomposes in contact with
moist air or water to liberate
ethanol.[1] This reaction can
be catalyzed by platinum, iron
salts, and other Lewis acids to
generate flammable hydrogen

gas.[1]

Safe Handling and Storage Protocols

Adherence to rigorous handling and storage protocols is mandatory to mitigate the risks
associated with dimethylethoxysilane.

Engineering Controls

e Ventilation: Always handle this chemical in a well-ventilated area, preferably within a certified
chemical fume hood to prevent the accumulation of vapors.[1] Local exhaust ventilation
should be used at the site of chemical release.[8]
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e Ignition Sources: Eliminate all sources of ignition, including open flames, sparks, and hot

surfaces.[3][8] Use explosion-proof electrical, ventilating, and lighting equipment.[1][3]

e Grounding: All containers and transfer equipment must be properly grounded and bonded to

prevent static electricity discharge, which can ignite vapors.[1][3]

o Safety Equipment: Emergency eye wash fountains and safety showers must be readily

available in the immediate vicinity of any potential exposure.[1][3]

Personal Protective Equipment (PPE)

The following table outlines the recommended PPE for handling dimethylethoxysilane.

Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles.[1]
[10] A face shield may be

required for splash hazards.[8]

Protects against splashes and
vapors, preventing serious eye
irritation. Contact lenses

should not be worn.[1]

Hand Protection

Neoprene or nitrile rubber

gloves.[1]

Provides a barrier against skin

contact and irritation.

Skin and Body Protection

Wear suitable protective

clothing, such as a lab coat.[1]
For larger quantities or higher
risk, chemical-resistant aprons

or suits may be necessary.

Prevents accidental skin
contact. Contaminated clothing
should be removed
immediately and laundered

before reuse.[1][8]

Respiratory Protection

A NIOSH-certified organic
vapor (black cartridge)
respirator is recommended
where inhalation exposure

may occur.[1][10]

Protects against respiratory
tract irritation from vapors,
especially if engineering

controls are insufficient.[8]

Storage Procedures

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3][8]
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o Keep away from heat, sparks, and open flames.[1] The storage area should be a designated
flammables area.[3]

» Store away from incompatible materials such as oxidizing agents, acids, bases, water, and

moisture.[1][3]

» Due to its low boiling point, sealed containers may build up pressure. Check for bulging
containers and vent periodically if necessary.[10]

Experimental and Handling Workflows

The following diagrams illustrate logical workflows for handling and emergency response.
These are not experimental protocols for synthesis but rather safety-focused procedural
workflows.

Standard Handling Protocol Workflow

This workflow outlines the standard procedure for safely handling dimethylethoxysilane in a

laboratory setting.
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Preparation

.

Don Required PPE
(Goggles, Gloves, Lab Coat)

l

Setup in Fume Hood

Ground & Bond
Container and Equipment

Dispense Chemical
(Use Non-Sparking Tools)

Tightly Seal Container

v

Clean Work Area Return to Flammables Cabinet

Dispose of Waste Properly

Click to download full resolution via product page

Caption: Standard protocol for handling dimethylethoxysilane.

Emergency Response for Personal Exposure
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This diagram shows the immediate steps to take in case of accidental personal exposure.

Personal Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air. Remove contaminated clothing. Rinse with water for 15 mins. Do NOT induce vomiting.

Remove contacts. Get medical attention. Get immediate medical attention.

If feeling unwell, seek medical advice. Wash with plenty of soap and water.

~~ ~
~— N !
- \\If\II'I'I[aIIOn persists
N

Seek Medical Attention

(Bring SDS if possible)

Click to download full resolution via product page

Caption: First aid procedures for personal exposure incidents.

Accidental Spill Response Workflow

This workflow details the procedure for managing a spill of dimethylethoxysilane.
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Spill Occurs

Evacuate unnecessary personnel.

. Remove ALL Ignition Sources
Move upwind.

Ventilate Area

Contain spill with inert absorbent
(dry lime, sand, soda ash)

Collect residue with
non-sparking tools

Place in sealed container
for hazardous waste disposal

Decontaminate spill area

Click to download full resolution via product page

Caption: Logical workflow for responding to an accidental spill.

Emergency Procedures
First Aid Measures

¢ Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[1] If the person feels unwell, seek medical advice.[1]
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o Skin Contact: Immediately remove all contaminated clothing.[10] Wash the affected area with

plenty of soap and water.[1]

o Eye Contact: Immediately flush the eyes thoroughly with water for at least 15 minutes,

removing contact lenses if present and easy to do.[1] Continue rinsing and get medical

attention.[1]

 Ingestion: Do NOT induce vomiting.[3] Never give anything by mouth to an unconscious

person.[1] Get immediate medical advice/attention.[1]

Fire-Fighting Measures

Dimethylethoxysilane is a highly flammable liquid and presents a significant fire hazard.[1][10]

Extinguishing Media

Details

Suitable Media

Water spray or fog, alcohol-resistant foam,
carbon dioxide (CO32), dry chemical.[1][10]

Unsuitable Media

Using a solid stream of water may not be

effective.[8]

Specific Hazards

Vapors are heavier than air and may form
explosive mixtures.[3][12] Containers may
explode when heated.[3][8] Hazardous
combustion products include carbon oxides
(CO, CO2) and silicon dioxide.[3][10]

Protective Actions

Firefighters should wear full protective
equipment, including a self-contained breathing
apparatus (SCBA).[3][12] Use water spray to

cool fire-exposed containers.[1][8]

Accidental Release Measures

e Personal Precautions: Eliminate all possible sources of ignition and use special care to avoid

static electric charges.[1] Ensure adequate ventilation.[12] Avoid contact with skin and eyes

and do not breathe vapors.[1]
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e Environmental Precautions: Prevent the substance from entering sewers or public waters.[1]

o Containment and Cleanup: Contain spills with dikes or absorbents like dry lime, sand, or
soda ash.[1][8] Use non-sparking tools to collect the absorbed material and place it into an
appropriate, covered container for disposal as hazardous waste.[1][3][8]

Toxicology and Health Effects

o Acute Effects: Exposure can cause serious eye irritation, skin irritation, and respiratory tract
irritation.[1][3][10] Inhalation of high vapor concentrations may lead to symptoms like
headache, dizziness, tiredness, nausea, and vomiting.[3]

» Chronic Effects: The material decomposes on contact with water to liberate ethanol.[1]
Prolonged or repeated exposure may lead to chronic effects associated with ethanol, which
can affect the central nervous system and liver.[1][10]

Stability and Reactivity

¢ Reactivity: The material decomposes slowly when it comes into contact with moist air or
water, which results in the liberation of ethanol.[1] The presence of platinum, platinum and
iron salts, or other Lewis acids can lead to the generation of flammable hydrogen gas if
moisture is present.[1]

o Chemical Stability: The substance is stable under normal, dry storage conditions.[1][3]

» Conditions to Avoid: Heat, open flames, sparks, and exposure to moist air or water are
conditions to be avoided.[1][3]

e Incompatible Materials: Avoid contact with oxidizing agents, acids, and bases.[1][3]

Conclusion

Dimethylethoxysilane is a valuable chemical intermediate that can be used safely when its
hazards are understood and respected. The implementation of robust engineering controls,
consistent use of appropriate personal protective equipment, and strict adherence to the
handling and emergency protocols outlined in this guide are paramount for ensuring the safety
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of all laboratory personnel. Always refer to the most current Safety Data Sheet (SDS) from your
supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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